Cas no 871127-77-4 (6-(2,5-Difluorophenyl)-6-oxohexanoic acid)

6-(2,5-Difluorophenyl)-6-oxohexanoic acid structure
871127-77-4 structure
Product Name:6-(2,5-Difluorophenyl)-6-oxohexanoic acid
CAS No:871127-77-4
MF:C12H12F2O3
MW:242.218690872192
CID:866986
Update Time:2025-04-19

6-(2,5-Difluorophenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(2,5-Difluorophenyl)-6-oxohexanoic acid
    • Inchi: 1S/C12H12F2O3/c13-8-5-6-10(14)9(7-8)11(15)3-1-2-4-12(16)17/h5-7H,1-4H2,(H,16,17)
    • InChI Key: RYRPNTINJIILJU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(CCCCC(=O)O)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6

Experimental Properties

  • Density: 1.274
  • Boiling Point: 391.7°C at 760 mmHg
  • Flash Point: 190.7°C
  • Refractive Index: 1.504

6-(2,5-Difluorophenyl)-6-oxohexanoic acid Pricemore >>

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